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Compound of Interest

Eleven-Nineteen-Leukemia

Protein IN-2

Cat. No.: B12407353

Compound Name:

Application Notes

This document provides detailed protocols for the dissolution and storage of Eleven-Nineteen-
Leukemia Protein IN-2 (ENL Protein IN-2), a potent inhibitor of the ENL protein with an IC50
value of 10.7 nM.[1][2][3] Proper handling of this small molecule is critical for maintaining its
stability and ensuring accurate and reproducible results in research applications. These
guidelines are intended for researchers, scientists, and drug development professionals
working with this compound in areas such as leukemia research.

Introduction to ENL Protein IN-2

Eleven-Nineteen-Leukemia (ENL) protein is a histone acetylation reader that plays a crucial
role in the regulation of gene expression and chromatin remodeling. It is a component of the
super elongation complex (SEC) and is implicated in the development of acute myeloid
leukemia (AML). ENL Protein IN-2 is a small molecule inhibitor that targets the YEATS domain
of the ENL protein, thereby disrupting its function. In cellular assays, ENL Protein IN-2 has
been shown to inhibit the activity of MOLM-13 cells, a human acute myeloid leukemia cell line,
with an IC50 of 37.9 uM.

Physicochemical Properties

A summary of the key physicochemical properties of ENL Protein IN-2 is provided in the table
below.
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Property Value Reference
Catalog Number HY-152470 MedchemExpress
IC50 (ENL) 10.7 nM [1][21[3]

IC50 (MOLM-13 cells) 37.9 uM MedchemExpress

Solubility Data

Quantitative solubility data for ENL Protein IN-2 in common laboratory solvents is essential for
the preparation of stock solutions. The following table summarizes the available solubility

information.
Solvent Solubility Notes
Information not publicly )
) DMSO is a common solvent for
available. General ) )
] creating highly concentrated
DMSO recommendation for small ) )
) ] stock solutions of organic
molecules is to start with a
_ molecules.[4][5][6]
concentration of 10-50 mg/mL.
) ] Solubility in ethanol is
Information not publicly ]
Ethanol ] expected to be lower than in
available.
DMSO.
Information not publicly Likely to have low aqueous
Water ) N
available. solubility.

Note: It is highly recommended to perform a small-scale solubility test before preparing a large
stock solution.

Storage Recommendations

Proper storage is critical to maintain the integrity and activity of ENL Protein IN-2. The following
table provides storage guidelines for both the solid compound and solutions.
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Storage

Form Duration Recommendations
Temperature
) Store in a dry, dark
Solid (Powder) -20°C 3 years
place.
For shorter-term
4°C 2 years
storage.
Recommended for
long-term storage of
stock solutions.

In Solvent -80°C 6 months ] )
Aliquot to avoid
repeated freeze-thaw
cycles.

Suitable for short-term
storage of stock

-20°C 1 month solutions. Aliquot to

avoid repeated freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ENL Protein IN-2 in

DMSO.

Materials:

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Eleven-Nineteen-Leukemia Protein IN-2 (solid)
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o Calibrated pipettes

Procedure:

Pre-handling: Before opening the vial, centrifuge the product to ensure all the powder is at
the bottom.

o Weighing: Accurately weigh the desired amount of ENL Protein IN-2 in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve a 10
mM concentration.

» Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle
warming (to no more than 40°C) or sonication in a water bath can be used to aid dissolution
if necessary. Visually inspect the solution to ensure no particulates are present.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions

This protocol describes the preparation of a working solution from the concentrated DMSO
stock for use in cell-based assays.

Materials:

10 mM ENL Protein IN-2 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile tubes

Calibrated pipettes

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

» Serial Dilution: Perform a serial dilution of the stock solution in the desired cell culture
medium or assay buffer to achieve the final working concentration. It is recommended to
perform dilutions in a stepwise manner to prevent precipitation of the compound.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is low (typically <0.5%) to avoid solvent-induced toxicity in cellular assays.

o Use: Use the freshly prepared working solution immediately for your experiments.

Visualizations
ENL Protein Signaling Pathway in Leukemia

The ENL protein is a key component of the super elongation complex (SEC), which is involved
in the regulation of transcriptional elongation. In certain types of leukemia, such as those with
MLL rearrangements, the fusion protein MLL-ENL can aberrantly recruit the SEC to target
genes, leading to their overexpression and promoting leukemogenesis. ENL Protein IN-2 acts
by inhibiting the YEATS domain of ENL, thereby disrupting its interaction with acetylated
histones and interfering with this oncogenic signaling cascade.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

ENL Signaling Pathway in Leukemia

MLL-ENL Fusion Protein

Nucleus

ENL Protein IN-2

inhibits

(ENL (YEATS Domain)

inds to

Acetylated Histones

recruits

Super Elongation Complex (SEC)

activates

RNA Polymerase Il

promotes

Oncogene Transcription

Leukemogenesis

Click to download full resolution via product page

Caption: ENL signaling pathway in leukemia and the inhibitory action of ENL Protein IN-2.

Experimental Workflow for Dissolving and Storing ENL

Protein IN-2
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The following diagram illustrates the recommended workflow for the proper handling of ENL
Protein IN-2, from receiving the solid compound to the preparation of working solutions for
experiments.

Workflow for ENL Protein IN-2 Handling

Receive Solid Compound
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Caption: Recommended workflow for dissolving and storing ENL Protein IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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